Cas no 111373-31-0 (Diethyl 2-(2-iodobenzyl)malonate)
111373-31-0 structure
Product Name:Diethyl 2-(2-iodobenzyl)malonate
CAS No:111373-31-0
MF:C14H17IO4
MW:376.186856985092
CID:2153806
Update Time:2023-08-05
Diethyl 2-(2-iodobenzyl)malonate Chemical and Physical Properties
Names and Identifiers
-
- diethyl 2-(2-iodobenzyl)malonate
- RVUBNVZTBJYNOA-UHFFFAOYSA-N
- (2-Iodobenzyl)malonic acid diethyl ester
- 2-(2-Iodo-benzyl)-malonic acid diethyl ester
- Diethyl 2-(2-iodobenzyl)malonate
-
- Inchi: 1S/C14H17IO4/c1-3-18-13(16)11(14(17)19-4-2)9-10-7-5-6-8-12(10)15/h5-8,11H,3-4,9H2,1-2H3
- InChI Key: RVUBNVZTBJYNOA-UHFFFAOYSA-N
- SMILES: IC1C=CC=CC=1CC(C(=O)OCC)C(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 288
- XLogP3: 3.4
- Topological Polar Surface Area: 52.6
Diethyl 2-(2-iodobenzyl)malonate Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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